Cas no 1806906-76-2 (2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine)

• Product Name: 2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine
• CAS No: 1806906-76-2
• MF: C₇H₄BrClF₂IN
• MW: 382.371639251709
• CID: 4861088
• Update Time: 2025-10-25

2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine

• Inchi： 1S/C7H4BrClF2IN/c8-6-4(12)1-3(2-9)5(13-6)7(10)11/h1,7H,2H2
• InChI Key： JQWGECHVJQUKMI-UHFFFAOYSA-N
• SMILES： IC1=C(N=C(C(F)F)C(CCl)=C1)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 175
• XLogP3: 3.6
• Topological Polar Surface Area: 12.9

Additional information on 2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine

2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine: A Comprehensive Overview

The compound 2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine, identified by the CAS number 1806906-76-2, is a highly specialized organic compound with significant applications in various fields of chemistry and materials science. This compound belongs to the class of halogenated pyridines, which are known for their unique electronic properties and reactivity. The structure of this compound is characterized by the presence of multiple halogen substituents, including bromine, chlorine, and iodine, as well as a difluoromethyl group, making it a versatile building block for advanced chemical synthesis.

The synthesis of 2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine involves a series of carefully designed reactions that ensure the precise placement of substituents on the pyridine ring. Recent advancements in catalytic methods and selective halogenation techniques have significantly improved the yield and purity of this compound. Researchers have also explored alternative synthetic pathways, such as microwave-assisted synthesis and continuous flow chemistry, to enhance the efficiency of its production.

The electronic properties of this compound make it an ideal candidate for applications in optoelectronics and semiconductor materials. The presence of multiple halogen atoms introduces a high degree of electron-withdrawing effects, which can be exploited in designing materials with tailored electronic characteristics. For instance, studies have shown that thin films incorporating this compound exhibit enhanced charge transport properties, making them suitable for use in organic light-emitting diodes (OLEDs) and photovoltaic devices.

In addition to its electronic applications, 2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine has found significant utility in medicinal chemistry. Its ability to act as a bioisostere in drug design has led to its incorporation into several lead compounds targeting various therapeutic areas, including cancer and infectious diseases. Recent research has focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce toxicity.

The structural complexity of this compound also makes it an attractive substrate for exploring novel chemical transformations. For example, recent studies have demonstrated its utility in cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig reactions, where it serves as a versatile coupling partner. These reactions enable the construction of complex molecular architectures with high precision and efficiency.

In terms of environmental impact, the production and handling of 2-Bromo-5-(chloromethyl)-6-(difluoromethyl)-3-iodopyridine require adherence to stringent safety protocols due to its potential toxicity and reactivity. Researchers are actively investigating methods to minimize waste generation and improve the sustainability of its synthesis processes. Green chemistry approaches, such as solvent-free reactions and catalytic recycling, are being explored to address these concerns.

The future outlook for this compound is promising, with ongoing research aimed at expanding its applications in fields such as nanotechnology and biotechnology. Its unique combination of electronic properties and functional groups positions it as a key player in the development of next-generation materials and therapeutic agents.